3-benzyl-7-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 3-benzyl-7-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C22H15N5O3/c28-21-17-7-6-16(20-25-19(26-30-20)15-8-10-23-11-9-15)12-18(17)24-22(29)27(21)13-14-4-2-1-3-5-14/h1-12H,13H2,(H,24,29)
• InChI Key: WRJIZLWNGZASCG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C3=C(C=C(C=C3)C4=NC(=NO4)C5=CC=NC=C5)NC2=O
• Molecular Formula: C22H15N5O3
• Molecular Weight: 397.4 g/mol

Description

3-benzyl-7-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione is a compound that has been studied for its potential applications in scientific research.

Scientific Research Applications

Synthesis and Bioactivity

A study by Maftei et al. (2013) explored the synthesis and characterization of novel bioactive 1,2,4-oxadiazole natural product analogs, highlighting the potential of these compounds in antitumor activity. Their research demonstrated significant antitumor effects towards a panel of 11 cell lines in vitro, suggesting the relevance of such compounds in cancer research (Maftei et al., 2013).

Green Chemistry Approaches

Rajesh et al. (2011) described an environmentally friendly, L-proline-catalyzed synthesis of complex heterocyclic compounds, emphasizing the advantages of green chemistry practices such as high atom economy, short reaction times, and the avoidance of extraction and purification steps (Rajesh et al., 2011).

Novel Synthetic Methods

Kaur et al. (2021) developed a mild and eco-friendly approach for synthesizing diverse quinoxaline derivatives, showcasing the versatility of such compounds in chemical synthesis. This study also demonstrated the use of camphor sulfonic acid as an efficient organo-catalyst, illustrating innovative methods in organic synthesis (Kaur et al., 2021).

Photoluminescent Properties

A study on the synthesis and properties of novel dinuclear Eu3+ complexes by Zhen-jun (2011) investigated the photoluminescent properties of compounds with complex structures, including those related to the specified compound. This research contributes to the field of material science, particularly in the development of materials with potential applications in lighting and display technologies (Zhen-jun, 2011).